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Compound of Interest

Compound Name: SD-2590

CAS No.: 226396-25-4

Cat. No.: B1663085 Get Quote

Executive Summary & Risk Profile
SD-2590 (also known as SC-78080) is not a standard reagent; it is a sub-nanomolar inhibitor of

Matrix Metalloproteinases (MMP-2, MMP-9, and MMP-13) with IC₅₀ values as low as <0.1 nM.

[1][2][3]

The Safety Paradox: While many Safety Data Sheets (SDS) for research-grade SD-2590 may

list it as "Not Classified" or "Caution" due to a lack of comprehensive animal toxicology data, its

biological potency dictates that it be handled as a High Potency Active Pharmaceutical

Ingredient (HPAPI).[1]

Primary Hazard: Systemic modulation of extracellular matrix (ECM) turnover.[1] MMPs are

critical for embryonic development, wound healing, and angiogenesis. Accidental exposure

may lead to musculoskeletal syndrome (MSS) or reproductive toxicity.[1]

Operational Hazard: SD-2590 is typically supplied as a hydrophobic powder.[1] Static

electricity can disperse invisible, biologically active micro-particles.[1] Once dissolved in

DMSO, it gains the ability to penetrate nitrile gloves and skin rapidly, carrying the potent

inhibitor into the bloodstream.

Personal Protective Equipment (PPE) Matrix
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Standard "lab coat and gloves" are insufficient for sub-nanomolar compounds in solution.

Adhere to this task-based matrix:

Task
Respiratory
Protection

Dermal Protection
(Hands)

Ocular/Body
Protection

Dry Powder Handling

(Weighing/Aliquot)

Primary: Certified

Fume Hood or BSC

Class II.Secondary:

N95 (if hood sash >10

inches) or P100.[1]

Double Nitrile (4 mil

min).Change outer

pair immediately after

weighing.

Safety Goggles

(sealed).Lab Coat +

Tyvek Sleeves (to

bridge glove gap).[1]

Solubilization (Adding

DMSO)

Fume Hood (Required

for DMSO vapors).[1]

Laminate Gloves

(e.g., Silver Shield™)

or Double Nitrile

changed every 15

mins.DMSO

permeates nitrile in <5

mins.[1]

Safety

Goggles.Impervious

Apron (if volume >10

mL).[1]

In-Vitro Assays

(Diluted <1 µM)

Standard Lab

Ventilation.

Standard Nitrile

(Single layer

acceptable if no

DMSO splash risk).[1]

Safety Glasses with

side shields.[1]

Spill Cleanup

(Powder)

PAPR (Powered Air

Purifying Respirator)

or Full-Face

Elastomeric (P100).[1]

Double Nitrile + Tyvek

Sleeves.[1]

Full Tyvek Suit (if spill

>100 mg).[1]

The "Trojan Horse" Risk: DMSO
Scientific causality dictates that PPE selection depends on the solvent, not just the solute. SD-
2590 is soluble in DMSO.[1]

Mechanism: DMSO alters the stratum corneum (skin barrier) configuration, creating

channels for small molecules.[1]
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Risk: If SD-2590/DMSO solution touches a nitrile glove, the DMSO acts as a vehicle,

dragging the inhibitor through the glove and skin in minutes.

Mitigation: Use Silver Shield/4H laminate gloves for stock preparation.[1] If using nitrile,

employ the "Splash & Change" protocol: any droplet on the glove triggers immediate

removal.

Operational Protocols
A. Weighing & Solubilization Workflow
Objective: Prevent aerosolization of powder and dermal contact with stock solution.

Static Neutralization: Place an ionizing fan or anti-static gun inside the balance enclosure.[1]

Dry SD-2590 powder is prone to static flight.[1]

The "Wet Method" (Preferred): Instead of weighing powder onto a boat, taring a vial and

adding powder directly reduces transfer steps.[1]

Solvent Addition: Add DMSO inside the fume hood. Cap the vial immediately. Vortex inside

the hood.

Decontamination: Wipe the exterior of the stock vial with a chemically compatible detergent

(e.g., 10% bleach or detergent solution) before removing it from the hood.[1]

B. Waste Disposal[1]
Solid Waste: All pipette tips, weigh boats, and gloves contacting SD-2590 must be

segregated into "High Potency/Cytotoxic" waste streams (usually yellow bags/bins),

incinerated at >800°C.[1]

Liquid Waste: Do not pour down the drain.[1] Collect in "Halogenated Solvent" carboys (due

to DMSO/inhibitor content) labeled "Contains MMP Inhibitor."[1]

Visualized Workflows
Diagram 1: Safe Weighing & Solubilization Logic
This workflow illustrates the critical control points (CCPs) where exposure risk is highest.[1]
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Wipe Vial Exterior
(10% Bleach/Detergent)
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Caption: Workflow identifying Critical Control Points (CCPs) for static control and solvent

handling to prevent aerosolization and dermal permeation.

Diagram 2: Mechanism of Action & Risk Pathways
Understanding the biological target reinforces the need for safety.

Primary Targets (<1 nM) Physiological Impact (Risk)

SD-2590
(Inhibitor)

MMP-2
(Gelatinase A)

MMP-9
(Gelatinase B)

MMP-13
(Collagenase 3)

ECM Remodeling
Blockade

Normal Function

Inhibited
Angiogenesis

Normal Function

Potential Toxicity:
Musculoskeletal Syndrome

Teratogenicity

If Systemic Exposure

If Systemic Exposure

Click to download full resolution via product page

Caption: SD-2590 inhibits key enzymes involved in tissue maintenance.[1] Systemic exposure

can disrupt normal connective tissue turnover.

Emergency Response
In Case of Spills (Powder):

Evacuate the immediate area for 15 minutes to allow aerosols to settle.[1]

Don PPE: Double nitrile gloves, Tyvek sleeves, N95/P100 respirator.[1]

Cover: Gently cover the powder with paper towels dampened with water (prevents dust).[1]

Clean: Wipe up; do not brush.[1] Place waste in a sealed bag.

In Case of Skin Exposure (DMSO Solution):
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Immediate Action: Remove contaminated gloves/clothing immediately.[1] Do not peel gloves

over the skin; cut them off if necessary to avoid smearing.[1]

Flush: Wash skin with mild soap and cool water for 15 minutes. Avoid hot water (opens

pores) and scrubbing (abrades skin).[1]

Medical: Seek medical attention. Provide the physician with the information that the

compound is a potent MMP inhibitor dissolved in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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